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Compound of Interest

Compound Name: Octogen

Cat. No.: B1203285

In the ever-evolving field of energetic materials, the quest for higher performance, greater
stability, and enhanced safety remains a primary objective. This guide provides a detailed
comparison of two powerful explosive compounds: Octahydro-1,3,5,7-tetranitro-1,3,5,7-
tetrazocine (HMX) and 2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-hexaazaisowurtzitane (CL-20).
While HMX has long been a benchmark for military-grade explosives, CL-20 represents a
newer generation of high-energy-density materials.[1][2] This analysis, intended for researchers
and professionals in drug development and materials science, presents a side-by-side view of
their performance characteristics, supported by experimental data and methodologies.

Quantitative Performance Data

The following table summarizes the key performance metrics of HMX and CL-20, including their
pure forms and representative plastic-bonded explosive (PBX) formulations.
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Property HMX (Octogen) CL-20 (HNIW) Unit
Chemical Formula C4HsNsOs CeHeN12012 -
Crystal Density 1.91 2.04 g/cm3
Detonation Velocity

9,100 ~9,660 m/s
(Pure)
Detonation Pressure

~34.5 (LX-14) ~42.5 (PAX-11) GPa
(PBX)
Heat of Explosion 6,192 Not explicitly found kJ/kg
Impact Sensitivity

32-55 14 - 29 cm
(hso)

o o Insensitive up to 61-

Friction Sensitivity 114 - 120

71

Note: Performance characteristics, especially for PBX formulations, can vary based on the
specific binder and additives used.[1][3][4][5][6][7]

Logical Performance Comparison

The following diagram illustrates the general performance relationship between HMX and CL-
20, highlighting the trade-offs between energy output and sensitivity.
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Caption: A diagram showing the relative performance of CL-20 and HMX.

Experimental Protocols

The determination of the performance characteristics of high explosives involves a range of
standardized experimental tests. These protocols are crucial for ensuring the reliability and
comparability of data.

Detonation Velocity Measurement

A common method for determining detonation velocity is the use of ionization pins or fiber-optic
probes.[3][8]

o Workflow:

o The explosive material is pressed into a cylindrical charge of a specific diameter and
length.

o lonization pins or optical fibers are placed at precise, known distances along the length of
the charge.

o The explosive is initiated at one end.

o As the detonation wave propagates along the charge, it sequentially activates the pins or
alters the light transmission in the fibers.

o The time intervals between the activation of successive probes are measured with high-
speed electronics.

o The detonation velocity is then calculated by dividing the known distance between probes
by the measured time interval.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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